In-depth study on the structures and properties of rare-earth-containing perovskite materials
Nanoscale Pub Date: 2021-07-27 DOI: 10.1039/D1NR02950A
Abstract
Rare-earth-containing perovskite (RECP) materials have been extensively studied in various fields for their outstanding optical, electrical, magnetic and catalytic properties. In order to understand the clear relationship between structures and functions of RECP materials, the high-level and effective characterization technologies and analytic methods are absolutely necessary. Normally, diversiform measurement methods should be used simultaneously to analyze RECP materials clearly from different aspects, such as the phases, structures, morphologies, compositions, properties and performances. Therefore, this review will introduce the features and advantages of different analytic technologies and discuss their significances for the research on RECP materials. We hope that this review will provide valuable suggestions for researchers to promote the further research and development of RECP functional materials in the future.
Recommended Literature
- [1] Potential energy surfaces for ion-molecule reactions. Intersection of the 3A2 and 2B1 surfaces of NH +2
- [2] A one-step method to produce graphene–Fe3O4 composites and their excellent catalytic activities for three-component coupling of aldehyde, alkyne and amine†
- [3] Singlet oxygen-promoted one-pot synthesis of highly ordered mesoporous silica materials via the radical route†
- [4] One-pot fabrication of novel cuboctahedral Cu2O crystals enclosed by anisotropic surfaces with enhancing catalytic performance†
- [5] Assembly of protonated mesoporous carbon nitrides with co-catalytic [Mo3S13]2− clusters for photocatalytic hydrogen production†
- [6] Polypyrrole actuators with inverse opal structures†
- [7] Back cover
- [8] Nanotoxicology: no small matter
- [9] Casein micelles in milk as sticky spheres†‡
- [10] Front cover
